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Compound of Interest

Compound Name:
N-(4-Chlorophenyl)-1,3-

propanesultam

CAS No.: 71703-13-4

Cat. No.: B3024123

Get Quote

Executive Safety Assessment (Triage)
Immediate Action Required: Treat N-(4-Chlorophenyl)-1,3-propanesultam (CAS: 71703-13-4)

as a High-Hazard Halogenated Organic. While specific toxicological data for this derivative is

often limited compared to its parent compound (1,3-propanesultone), the structural

conservation of the sultam ring and the chlorophenyl moiety necessitates a conservative safety

approach.

Hazard Profile:

Carcinogenicity Suspect: The core sultam structure is chemically related to 1,3-

propanesultone (CAS 1120-71-4), a known potent alkylating agent and carcinogen (Category

1B) [1]. You must assume the derivative retains alkylating potential until proven otherwise.

Halogenated Waste: The presence of the chlorine atom on the phenyl ring mandates

segregation from non-halogenated solvents.
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Thermal Decomposition: Combustion generates Sulfur Oxides (SOx), Nitrogen Oxides

(NOx), and Hydrogen Chloride (HCl) gas.

Waste Characterization & Segregation Logic
To ensure scientific integrity in your disposal workflow, you must understand the causality

behind the waste stream selection.

Property Disposal Implication Regulatory/Safety Logic

Halogen Content (Cl)
MUST go to Halogenated

Waste Stream.

Incineration of chlorinated

compounds generates HCl.

Facilities must use scrubbers

to prevent acid rain and dioxin

formation. Mixing with non-

halogenated waste violates

"Fuel Blending" protocols [2].

Sultam Ring (SO₂-N) Potential Alkylating Agent.

Do not dispose of via drain or

evaporation.[1] Hydrolytic

stability of sultams means they

persist in water systems longer

than acyclic sulfonamides [3].

Physical State Solid (likely crystalline).[2]

Solids must not be dissolved

solely for the purpose of liquid

disposal (dilution is not the

solution to pollution).

Operational Disposal Protocol
A. Solid Waste (Pure Compound & Weighing Paper)

Primary Container: Collect the solid in a sealable, wide-mouth HDPE (High-Density

Polyethylene) jar. Glass is acceptable but poses a breakage risk.

Secondary Containment: Place the primary jar inside a clear, 6-mil polyethylene bag (or "Red

Bag" if biohazard/cytotoxic protocols apply to your specific assay).
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Labeling:

Content: "N-(4-Chlorophenyl)-1,3-propanesultam" (Do not use abbreviations).

Hazards: Check: Toxic, Irritant, Halogenated.[3]

Waste Code: Label as "Halogenated Organic Solid".

B. Liquid Waste (Mother Liquors & Reaction Mixtures)
Segregation: pour into the Halogenated Solvent carboy.

Critical: Do NOT mix with oxidizers (e.g., Nitric Acid, Peroxides) or strong bases, as

sultams can undergo exothermic hydrolysis or decomposition under extreme pH [3].

Compatibility: Ensure the carboy is HDPE or Fluorinated HDPE.

Headspace: Leave at least 10% headspace to accommodate thermal expansion.

C. Contaminated Debris (Gloves, Syringes)
Sharps: Chemically contaminated needles/syringes must go into a hard-walled Sharps

Container, not trash.

Soft Debris: Nitrile gloves and paper towels should be double-bagged in hazardous waste

bags. Do not place in regular trash due to the potential alkylating hazard.

Visual Workflow: Decision Tree
The following diagram outlines the logical flow for disposing of N-(4-Chlorophenyl)-1,3-
propanesultam based on its physical state and mixture status.
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Waste Generation:
N-(4-Chlorophenyl)-1,3-propanesultam

Determine Physical State

Liquid / Solution Solid / Pure Substance

Is it mixed with
Non-Halogenated Solvents?

SEGREGATE: Do not dilute
non-halogenated streams

Yes (Mixed)

Stream: Halogenated Organic Liquid
(High BTU Incineration w/ Scrubbers)

No (Pure/Halo Solv)

Treat Entire Vol
as Halogenated

Double Bag or
Sealable HDPE Jar

Label: 'Toxic Solid, Organic, N.O.S.'
(Contains Halogens)

Stream: Hazardous Solid Waste
(Destructive Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating sultam-based waste streams to ensure regulatory

compliance and safety.

Spill Contingency & Emergency Response
In the event of a spill, rapid containment is necessary to prevent aerosolization of the powder

or spread of the liquid.

PPE Upgrade: Immediately don double nitrile gloves (0.11mm minimum thickness) and a

P100 particulate respirator if powder is loose outside a hood.
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Solid Spill:

Do not dry sweep (creates dust).[4]

Cover with a wet paper towel (dampened with water or PEG-400) to suppress dust.

Scoop into a wide-mouth jar.

Clean area with a mild surfactant solution (soap/water) followed by a solvent wipe

(acetone) to pick up organic residues.

Liquid Spill:

Absorb with vermiculite or polypropylene pads.

Do not use sawdust (combustible).

Place all absorbent materials into the "Halogenated Solid Waste" bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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